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Compound of Interest

Compound Name: 3-Octyl acetate

Cat. No.: B1582175

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3-octyl acetate, a
key fragrance and flavoring agent, in a range of common laboratory solvents. The information
presented herein is intended to support research and development activities where this
compound's solubility characteristics are of critical importance.

Introduction

3-Octyl acetate (CAS No: 4864-61-3), also known as sec-octyl acetate, is a fatty acid ester
recognized for its characteristic fruity and floral aroma. Its application spans various industries,
including food and beverage, cosmetics, and pharmaceuticals. A thorough understanding of its
solubility in different solvent systems is paramount for formulation development, quality control,
and various analytical procedures. This guide consolidates available quantitative and
qualitative solubility data and outlines common experimental methodologies for its
determination.

Quantitative Solubility Data

The solubility of 3-octyl acetate has been reported in several common solvents. The following
table summarizes the available quantitative data, providing a clear comparison of its solubility
at a standard temperature.
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Solvent Solubility (g/L) at 25°C Notes

Slightly soluble. Another
Water 0.74[1] source estimates the solubility
at 38.59 mg/L.[2]

Methanol 9979.97[1]
Ethanol 8844.91[1]
Isopropanol 8100.2[1]
n-Propanol 6901.62[1]
Acetone 8289.32[1]
Ethyl Acetate 4803.3[1]

Qualitative Solubility Profile

In addition to quantitative measurements, several sources provide qualitative descriptions of 3-
octyl acetate's solubility. These are valuable for initial solvent screening and general
formulation guidance.

e Soluble in: Alcohol, propylene glycol, fixed oils.
 Slightly soluble in: Water.
e Miscible with: Alcohol, most fixed oils, and other organic solvents.

It is important to note that while "octyl acetate” is often described as miscible with many organic
solvents, this term can sometimes refer to the n-octyl isomer. However, given the structural
similarities, 3-octyl acetate is also expected to exhibit high solubility in a wide range of organic
solvents.

Experimental Protocols for Solubility Determination

The determination of a compound's solubility is a fundamental experimental procedure. The
"shake-flask" method is a widely recognized and robust technique for determining the
equilibrium solubility of a substance in a given solvent. This method is suitable for a broad
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range of solubilities and is a standard approach in many regulatory guidelines, including those
from the OECD (Organisation for Economic Co-operation and Development).

Principle of the Shake-Flask Method

The core principle of the shake-flask method is to establish a saturated solution of the solute
(3-octyl acetate) in the solvent of interest by allowing sufficient time for equilibrium to be
reached. An excess of the solute is added to the solvent, and the mixture is agitated at a
constant temperature. Once equilibrium is achieved, the undissolved solute is separated, and
the concentration of the dissolved solute in the clear supernatant is determined using a suitable

analytical technique.

General Experimental Workflow

The following diagram illustrates a typical workflow for determining the solubility of a compound
like 3-octyl acetate using the shake-flask method.
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General Workflow for Solubility Determination

Preparation

Prepare 3-Octyl Acetate (Solute) Prepare Solvent

Equillbration

Add Excess Solute to Solvent

Agitate at Constant Temperature
(e.g., 24-72 hours)

Ensure Excess Solid Remains

Phase Separation

Separate Solid and Liquid Phases
(Centrifugation or Filtration)

Analyze Solute Concentration in Supernatant
(e.g., GC, HPLC, UV-Vis)

Calculate Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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